1-((2-Oxo-2,6,7,8-tetrahydrocyclopenta[g]chromen-4-yl)methyl)piperidine-4-carboxamide

• IUPAC Name: 1-[(2-oxo-7,8-dihydro-6H-cyclopenta[g]chromen-4-yl)methyl]piperidine-4-carboxamide
• InChI: InChI=1S/C19H22N2O3/c20-19(23)12-4-6-21(7-5-12)11-15-10-18(22)24-17-9-14-3-1-2-13(14)8-16(15)17/h8-10,12H,1-7,11H2,(H2,20,23)
• InChI Key: WHILYSTWIRMYFT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=CC3=C(C=C2C1)OC(=O)C=C3CN4CCC(CC4)C(=O)N
• Molecular Formula: C19H22N2O3
• Molecular Weight: 326.4 g/mol

Description

1-((2-Oxo-2,6,7,8-tetrahydrocyclopenta[g]chromen-4-yl)methyl)piperidine-4-carboxamide is a useful research compound. Its molecular formula is C19H22N2O3 and its molecular weight is 326.396. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Material Applications

A study by Nechifor (2009) discussed the synthesis and properties of aromatic polyamides with coumarin chromophores, highlighting their potential in creating materials with specific photosensitive properties. These materials exhibit good thermal properties and could be used in the development of flexible, transparent films with applications ranging from electronics to protective coatings due to their enhanced solubility and thermal stability (Nechifor, 2009).

Biological and Pharmacological Research

Kangani et al. (2017) presented a method using piperidine as a base catalyst for the synthesis of chromene heterocycles, underscoring their significance in medicinal chemistry due to chromenes' presence in biologically active natural products. This method offers a straightforward route to these compounds, potentially aiding in the discovery and development of new drugs (Kangani et al., 2017).

Another study by Pratap et al. (2012) explored the synthesis of oxygenated, polycyclic aromatic systems, demonstrating the versatility of related compounds in synthesizing complex structures that could be of interest in pharmaceutical research and development (Pratap et al., 2012).

Antibacterial Activity

Pouramiri et al. (2017) investigated novel 3-amino-N-benzyl-1-aryl-1H-benzo[f]chromene-2-carboxamide derivatives for their in vitro antibacterial activities. This research highlights the potential of chromene derivatives in combating bacterial infections, showcasing the broader implications of these compounds in medicinal chemistry and pharmacology (Pouramiri et al., 2017).